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Compound of Interest

Compound Name: Turbinatine

Cat. No.: B10853578

Audience: Researchers, scientists, and drug development professionals.
Introduction

Terbinafine is a widely used antifungal agent.[1] Accurate and sensitive quantification of
terbinafine in biological matrices is crucial for pharmacokinetic studies, bioequivalence
assessment, and therapeutic drug monitoring. This application note details a robust and
sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the
determination of terbinafine in human plasma. The method is suitable for high-throughput
analysis and has been validated according to regulatory guidelines.[2]

Quantitative Data Summary

The following tables summarize the key quantitative parameters of the described LC-MS/MS
method.

Table 1: LC-MS/MS Method Parameters
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Parameter

Value

Analyte

Terbinafine

Internal Standard (1S)

Terbinafine-d7[2] or Naftifine[1]

Matrix

Human Plasma

Sample Volume

100 pL[2]

Extraction Method

Liquid-Liquid Extraction or Protein
Precipitation[2][3]

LC Column BEH C18 (50 x 2.1 mm, 1.7 um)[2]
) Acetonitrile & 8.0 mM Ammonium Formate, pH
Mobile Phase
3.5 (85:15, viv)[2]
Flow Rate 0.8 mL/min to 1.4 mL/min[4][5]

lonization Mode

Positive Electrospray lonization (ESI+)[2][3]

Monitored Transitions

Terbinafine: m/z 292.2 - 141.1[1][2]

Terbinafine-d7: m/z 299.1 - 148.2[2]

Naftifine: m/z 288.2 - 117.0[1]

Table 2: Method Validation Data

Parameter

Result

Linearity Range

1.00 - 2000 ng/mL[2]

Correlation Coefficient (r?)

> 0.9984[2]

Lower Limit of Quantitation (LLOQ)

0.0679 ng/mL to 5.11 ng/mL[1][3]

Intra-batch Precision (%CV)

1.8 - 3.2%][2]

Inter-batch Precision (%CV)

2.1 - 4.5%][2]

Accuracy

-5.40% to 5.91% (relative error)[5]

Mean Recovery

84.3%[1]
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Experimental Protocols

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from a method for terbinafine extraction from human plasma.[2]

o Materials:

[e]

Human plasma samples

Terbinafine and Terbinafine-d7 stock solutions

Ethyl acetate-n-hexane (80:20, v/v) extraction solvent[2]
Microcentrifuge tubes

Vortex mixer

Centrifuge

Nitrogen evaporator

e Procedure:

o

Pipette 100 pL of human plasma into a microcentrifuge tube.

Add the internal standard (Terbinafine-d7) to each sample, except for the blank.
Add 1 mL of the ethyl acetate-n-hexane solvent mixture.

Vortex the tubes for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 200 pL of the mobile phase.
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o Inject an aliquot into the LC-MS/MS system.
2. Sample Preparation: Protein Precipitation (PPT)
This protocol is a common alternative for sample cleanup.[3]
e Materials:

o Human plasma samples

o Terbinafine and a suitable internal standard (e.g., stable isotope-labeled terbinafine) stock
solutions

o Acetonitrile
o Microcentrifuge tubes
o Vortex mixer
o Centrifuge
e Procedure:
o Pipette a small volume of plasma (e.g., 80 pL) into a microcentrifuge tube.[3]
o Add the internal standard to each sample, except for the blank.
o Add three volumes of cold acetonitrile to the plasma sample.
o Vortex vigorously for 1 minute to precipitate the proteins.
o Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes.
o Carefully collect the supernatant.
o The supernatant can be directly injected into the LC-MS/MS system.[3]

3. LC-MS/MS Analysis
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e Liquid Chromatography (LC) Conditions:
o Column: BEH C18 (50 x 2.1 mm, 1.7 um)[2]

o Mobile Phase: An isocratic elution of acetonitrile and 8.0 mM ammonium formate (pH 3.5)
in a ratio of 85:15 (v/v) is used.[2]

o Flow Rate: A typical flow rate is between 0.8 mL/min and 1.4 mL/min.[4][5]
o Column Temperature: Maintained at 40 °C.[4]
o Injection Volume: 10 pL
e Mass Spectrometry (MS) Conditions:
o lonization: Electrospray ionization in the positive ion mode (ESI+).[2]
o Detection: Multiple Reaction Monitoring (MRM)
o MRM Transitions:
» Terbinafine: Precursor ion (m/z) 292.2 - Product ion (m/z) 141.1[1][2]
» Terbinafine-d7 (I1S): Precursor ion (m/z) 299.1 — Product ion (m/z) 148.2[2]

o Optimize gas flows (nebulizer, heater, and curtain gas) and ion source parameters (e.g.,
ion spray voltage, temperature) for the specific mass spectrometer used.

Visualizations
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Caption: Experimental workflow for Terbinafine quantification.
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Caption: Major metabolic pathways of Terbinafine.
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Caption: Terbinafine-induced pro-inflammatory signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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